6-Chlorothiazolo[4,5-b]pyridine-2-thiol

• IUPAC Name: 6-chloro-3H-[1,3]thiazolo[4,5-b]pyridine-2-thione
• InChI: InChI=1S/C6H3ClN2S2/c7-3-1-4-5(8-2-3)9-6(10)11-4/h1-2H,(H,8,9,10)
• InChI Key: WNODJDUJWQRQEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1SC(=S)N2)Cl
• Molecular Formula: C6H3ClN2S2
• DSSTOX Substance ID: DTXSID10625329
• Molecular Weight: 202.7 g/mol
• CAS RN: 488742-54-7

Description

6-Chlorothiazolo[4,5-b]pyridine-2-thiol is a heterocyclic organic compound that contains a thiazole ring and a pyridine ring in its structure. It is often used as a building block for constructing larger molecules due to its functional groups and synthesis versatility.

Synthesis Analysis

The synthesis of 6-Chlorothiazolo[4,5-b]pyridine-2-thiol involves the use of 2-Amino-3-bromo-5-chloropyridine as a raw material. The solid product is triturated with demineralized water and ethanol, filtered, washed with ethanol and hexane, and then dried in vacuo at 45° C.

Molecular Structure Analysis

The molecular formula of 6-Chlorothiazolo[4,5-b]pyridine-2-thiol is C6H3ClN2S2, and its molecular weight is 202.68. It has one hydrogen bond donor and three hydrogen bond acceptors.

Chemical Reactions Analysis

The compound is involved in reactions that include refluxing for several hours and adjusting the reaction mixture to a specific pH. It is slightly soluble in water but soluble in various organic solvents such as ethanol, acetone, and chloroform.

Physical And Chemical Properties Analysis

6-Chlorothiazolo[4,5-b]pyridine-2-thiol is a yellow solid with a melting point of 161-163°C. It has a topological polar surface area of 82.3 and a complexity of 187.

Scientific Research Applications

2. Use as a Fluorescent Probe for Detecting Metal Ions

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” is used as a fluorescent probe for detecting metal ions.

3. Use as a Photosensitizer for Photodynamic Therapy

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” is used as a photosensitizer for photodynamic therapy.

4. Use as a Ligand for Preparing Metal Complexes

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” is used as a ligand for preparing metal complexes.

5. Use in the Synthesis of Novel Thiazolo[5,4-b]Pyridine Derivatives

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” can be used in the synthesis of novel thiazolo[5,4-b]pyridine derivatives, which have been identified as potent phosphoinositide 3-kinase inhibitors.
• Results or Outcomes: The results indicated that these N-heterocyclic compounds showed potent PI3K inhibitory activity, and the IC50 of a representative compound could reach to 3.6 nm.

6. Use in the Synthesis of Other Chemical Compounds

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” can be used in the synthesis of other chemical compounds.

7. Use in the Synthesis of 2-Pyridyl, 4-Morpholinyl Substituted Thiazolo[5,4-b]Pyridine Analogues

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” can be used in the synthesis of 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues. These analogues have been identified as potent phosphoinositide 3-kinase inhibitors.
• Results or Outcomes: The results indicated that these N-heterocyclic compounds showed potent PI3K inhibitory activity, and the IC50 of a representative compound could reach to 3.6 nm.

8. Use in the Synthesis of Other Chemical Compounds

• Summary of Application: “6-Chlorothiazolo[4,5-b]pyridine-2-thiol” can be used in the synthesis of other chemical compounds.

Safety And Hazards

The compound is toxic to aquatic organisms and can cause skin and eye irritation in humans. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended.